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Cat. No.: B1202242

Get Quote

Comparative Guide: N-Benzoylphosphotriamide vs. Acetohydroxamic Acid

Executive Summary
This guide provides a technical comparison between N-Benzoylphosphotriamide (N-BPT)

and Acetohydroxamic Acid (AHA), two distinct classes of urease inhibitors. While AHA remains

the FDA-approved clinical standard (Lithostat) for treating urea-splitting bacterial infections, N-

BPT represents a class of phosphoric triamide transition-state analogs that exhibit significantly

higher potency—often by three orders of magnitude.

Key Takeaway: N-BPT demonstrates nanomolar (nM) inhibitory potency (IC50 ~7 nM) due to its

irreversible or "slow-tight" binding mechanism, whereas AHA typically operates in the

micromolar (µM) range (IC50 ~2.2–250 µM) via reversible metal chelation.

Mechanistic Comparison
The disparity in IC50 values is rooted in the fundamental difference in binding modes.
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Acetohydroxamic Acid (AHA): Acts as a classical chelator. It functions as a bidentate ligand,

coordinating with the two Nickel (Ni²⁺) ions in the urease active site.[1] This binding is

reversible and competitive, meaning high concentrations of urea can displace it.

N-Benzoylphosphotriamide (N-BPT): Acts as a transition-state analog or suicide substrate.

It mimics the tetrahedral intermediate of urea hydrolysis. The phosphoryl oxygen and amide

groups bridge the bi-nickel center, forming an exceptionally stable, tridentate complex that

effectively "locks" the enzyme.

Diagram 1: Molecular Mechanism of Inhibition

Acetohydroxamic Acid (AHA) N-Benzoylphosphotriamide (N-BPT)

Urease Active Site
(Bi-Nickel Center)

Mechanism: Metal Chelation
(Reversible)

Mechanism: Transition State Analog
(Suicide Substrate)

Bidentate Binding
(Coordinates Ni2+ ions)

Outcome: Competitive Inhibition
(Displaceable by Urea)

Tridentate Binding
(Bridges Ni-Ni + Carbamate)

Outcome: Slow-Tight Binding
(Pseudo-Irreversible)

Click to download full resolution via product page

Figure 1: Mechanistic divergence between AHA (reversible chelation) and N-BPT (tight-binding

transition state mimicry).
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Comparative IC50 Data
The following data aggregates experimental values from Canavalia ensiformis (Jack Bean) and

Ureaplasma/Helicobacter urease assays. Note the significant potency gap.

Parameter
N-
Benzoylphosphotriamide
(N-BPT)

Acetohydroxamic Acid
(AHA)

Primary Target Bacterial & Plant Ureases Bacterial Ureases (Clinical)

IC50 (Ureaplasma spp.) 7 nM [1] 2.2 µM [1]

IC50 (Jack Bean Urease)
< 100 nM (Est.[2][3] based on

analogs)
250 µM [1]

Binding Kinetics

Slow-onset, Tight-binding (

<

)

Rapid equilibrium, Competitive

pH Dependency Stable inhibition across pH 6–8
Potency decreases at acidic

pH

Chemical Class Phosphoric Triamide Hydroxamic Acid

Critical Insight: In comparative studies against Ureaplasma urealyticum, N-BPT required only 7

nM to achieve 50% inhibition, whereas AHA required 2200 nM (2.2 µM). This makes N-BPT

approximately 300 times more potent in this specific assay [1].

Experimental Protocol: IC50 Determination
To validate these values in your own laboratory, use the Berthelot (Indophenol) Method. This

colorimetric assay measures the ammonia released by urea hydrolysis.
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Protocol Overview
Enzyme: Jack Bean Urease (Sigma Type III) or bacterial lysate.

Substrate: Urea (25 mM).

Buffer: Phosphate Buffer (20 mM, pH 7.0) + 1 mM EDTA.[4]

Detection: Phenol-Hypochlorite reaction (Absorbance @ 625 nm).

Diagram 2: Assay Workflow
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Figure 2: Step-by-step workflow for the Berthelot urease inhibition assay.

Detailed Methodology
Pre-Incubation (Crucial): Incubate the urease enzyme with the test inhibitor (N-BPT or AHA)

for 15–30 minutes before adding urea.

Why? Phosphoric triamides (N-BPT) often exhibit time-dependent inhibition. Failing to pre-

incubate may result in artificially high IC50 values (underestimating potency).

Reaction: Add Urea to a final concentration of 25 mM. Incubate at 37°C for 10 minutes.

Termination: Add Reagent A (Phenol/Nitroprusside) followed by Reagent B (Alkaline

Hypochlorite).[4]

Analysis: Incubate for 20 minutes at room temperature until a blue indophenol complex

forms. Measure absorbance at 625 nm.

Calculation:
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Fit data to a sigmoidal dose-response curve to derive IC50.[4]

Stability & Pharmacokinetics
N-Benzoylphosphotriamide:

Stability: Susceptible to hydrolysis in highly acidic environments (pH < 5), converting to

phosphoric acid and benzamide.

Metabolism: In agricultural contexts (related to NBPT), these compounds are rapidly

degraded in soil but stable enough for foliar/fertilizer application. In biological systems, the

P-N bond is the metabolic handle.

Acetohydroxamic Acid:

Stability: Chemically stable but metabolically cleared rapidly.

Pharmacokinetics: In humans, AHA is well-absorbed but has a short half-life, requiring

frequent dosing. Its lower potency necessitates high clinical doses (e.g., 250 mg), which is

associated with significant side effects (teratogenicity, anemia).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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